Cas no 18557-22-7 (4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole)

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole is a brominated heterocyclic compound featuring a naphtho[2,3-c][1,2,5]thiadiazole core. This high-purity intermediate is particularly valued in organic synthesis and materials science due to its electron-deficient structure, which makes it useful in the development of optoelectronic materials, including organic semiconductors and light-emitting diodes (OLEDs). The presence of bromine atoms at the 4 and 9 positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise functionalization for tailored molecular architectures. Its rigid fused-ring system contributes to thermal and chemical stability, making it suitable for high-performance applications. The compound is typically handled under inert conditions to preserve its reactivity.
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole structure
18557-22-7 structure
Product Name:4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
CAS No:18557-22-7
MF:C10H4Br2N2S
MW:344.025158882141
MDL:MFCD11046347
CID:829367
PubChem ID:21817085
Update Time:2025-06-06

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,9-DIBROMONAPHTHO[2,3-C][1,2,5]THIADIAZOLE
    • 4,9-dibromobenzo[f][2,1,3]benzothiadiazole
    • 4,9-dibromo-Naphtho[2,3-c][1,2,5]thiadiazole
    • 4,9-dibromonaphtho-[2,3-c][1,2,5]thiadiazole
    • 4,9-Dibrom-naphtho<2.3-c>-1,2,5-thiadiazol
    • 4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole ,97%
    • SB66744
    • CS-0110595
    • D82445
    • DTXSID50618391
    • 18557-22-7
    • DB-057824
    • YSZC063
    • AS-78661
    • SCHEMBL13387379
    • AKOS015999937
    • MFCD11046347
    • 4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
    • MDL： MFCD11046347
    • Inchi： 1S/C10H4Br2N2S/c11-7-5-3-1-2-4-6(5)8(12)10-9(7)13-15-14-10/h1-4H
    • InChI Key： XGTQHVQKGZSPIK-UHFFFAOYSA-N
    • SMILES： BrC1C2C(C(=C3C=CC=CC3=1)Br)=NSN=2

Computed Properties

  • Exact Mass: 341.84600
  • Monoisotopic Mass: 341.84619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 2.073
  • Boiling Point: 421.793 °C at 760 mmHg
  • Flash Point: 208.893 °C
  • PSA: 54.02000
  • LogP: 4.36950

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D305260-100mg
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
 18557-22-7 96%
100mg
 ¥988.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D305260-500mg
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
 18557-22-7 96%
500mg
 ¥2079.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D305260-25mg
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
 18557-22-7 96%
25mg
 ¥617.90 2023-09-03
Alichem
A059007371-1g
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
 18557-22-7 95%
1g
 $1196.80 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X53495-1g
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
 18557-22-7 97%
1g
 ¥3355.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X53495-250mg
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
 18557-22-7 97%
250mg
 ¥1028.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X53495-100mg
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
 18557-22-7 97%
100mg
 ¥601.0 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QV122-200mg
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
 18557-22-7 97%
200mg
 1834.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QV122-50mg
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
 18557-22-7 97%
50mg
 655.0CNY 2021-07-14
abcr
AB564232-250mg
4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole; .
 18557-22-7
250mg
 €278.60 2025-04-20

4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:18557-22-7)4,9-DIBROMONAPHTHO[2,3-C][1,2,5]THIADIAZOLE
Order Number:sfd11574
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:18557-22-7)4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
Order Number:A1228957
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:39
Price ($):421/1473
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:18557-22-7)4,9-DIBROMONAPHTHO[2,3-C][1,2,5]THIADIAZOLE
sfd11574
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:18557-22-7)4,9-Dibromonaphtho[2,3-c][1,2,5]thiadiazole
A1228957
Purity:99%/99%
Quantity:1g/5g
Price ($):421/1473
Email